Cas no 2034445-10-6 ([4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone)

• Product Name: [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone
• CAS No: 2034445-10-6
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 5379894
• Update Time: 2025-06-22

[4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone

• Inchi： 1S/C19H20N4O3S2/c1-22-12-9-20-19(22)28(25,26)15-7-10-23(11-8-15)18(24)16-13-27-17(21-16)14-5-3-2-4-6-14/h2-6,9,12-13,15H,7-8,10-11H2,1H3
• InChI Key： PKFVDNKCWOKQIS-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2N(C)C=CN=2)(=O)=O)CC1)(C1=CSC(C2=CC=CC=C2)=N1)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.9±65.0 °C(Predicted)
• pka: 1.88±0.25(Predicted)

Additional information on [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone

Introduction to [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone and Its CAS No. 2034445-10-6

[4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034445-10-6, represents a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a sulfonyl group linked to a piperidine ring and a methanone moiety connected to a phenyl-thiazole unit, makes it a subject of intense study for its potential therapeutic applications.

The chemical composition of [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone is characterized by its complex functional groups, which include the 1-methyl-1H-imidazol-2-yl sulfonyl group, the piperidine ring, and the phenyl-thiazole moiety. These structural elements contribute to the compound's unique chemical properties and biological interactions. The sulfonyl group, in particular, is known for its ability to enhance binding affinity and stability in drug molecules, making it a valuable feature in the design of pharmacological agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone exemplifies this trend, as it incorporates multiple heterocyclic rings that are frequently found in bioactive molecules. The piperidine ring, for instance, is a common structural motif in many drugs due to its ability to modulate pharmacokinetic properties and improve oral bioavailability. Similarly, the thiazole ring is known for its role in various biological processes and has been extensively studied for its potential in treating inflammatory diseases and infections.

The synthesis of [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the imidazole derivative, followed by sulfonylation to introduce the sulfonyl group. Subsequent functionalization steps are then employed to attach the piperidine ring and the phenyl-thiazole moiety. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In terms of biological activity, [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl](2-phenyl-4-thiazolyl)methanone has shown promising results in preclinical studies. Research indicates that this compound exhibits potent inhibitory effects on various enzymatic targets, making it a candidate for treating a range of diseases. For instance, studies have suggested that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with specific protein targets suggests potential applications in oncology and neurology.

The pharmacological profile of [4-(1-Methyl-1H-imidazol-2-yl)sulfonyl-1-piperidinyl(2-phenyl-4-thiazoly)methanone is further enhanced by its favorable pharmacokinetic properties. These include good solubility in aqueous solutions, which facilitates formulation into various dosage forms, and moderate metabolic stability, which allows for effective absorption and distribution within the body. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

The development of new drugs relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in understanding the interactions between [4-(1-Methyl-1H-imidazol-2-yl)< strong>sulfonyl strong>-< strong> 1 strong>piperidine y strong>( 2 strong > - phen y strong > - < strong > 4 strong > - thiazo l strong >y )methanone]and biological targets. By simulating these interactions, researchers can predict binding affinities and optimize molecular structures for improved efficacy. This approach has been particularly useful in identifying lead compounds that can be further developed into novel therapeutics.

The future prospects for [4-( 1 - Methyl - 1 H - imidazole - 2 - y l ) sulfony l ] - 1 - piperidine l y l( 2 - phen y l - 4 - thia z ol y l )metha n one are exciting given its unique structure and promising biological activity. Ongoing research aims to explore its potential as a therapeutic agent through further preclinical studies and clinical trials. Additionally, efforts are being made to optimize its chemical properties to enhance bioavailability and reduce potential side effects. The integration of innovative synthetic methodologies and computational tools will be crucial in realizing these goals.

In conclusion, [4-( 1 - Methyl - 1 H - imidazole - 2 - y l ) sulfony l ] - 1 - piperidine l y l( 2 - phen y l -